Cas no 1955557-05-7 (7-(trifluoromethyl)-2-azaspiro[3.3]heptane)

• Product Name: 7-(trifluoromethyl)-2-azaspiro[3.3]heptane
• CAS No: 1955557-05-7
• MF: C₇H₁₀F₃N
• MW: 165.156212329865
• MDL: MFCD29763451
• CID: 5247730
• PubChem ID: 122236575
• Update Time: 2026-03-09

7-(trifluoromethyl)-2-azaspiro[3.3]heptane Chemical and Physical Properties

Names and Identifiers

• 5-(trifluoromethyl)-2-azaspiro[3.3]heptane
• 2-Azaspiro[3.3]heptane, 5-(trifluoromethyl)-
• 7-(trifluoromethyl)-2-azaspiro[3.3]heptane

• MDL： MFCD29763451
• Inchi： 1S/C7H10F3N/c8-7(9,10)5-1-2-6(5)3-11-4-6/h5,11H,1-4H2
• InChI Key： DEYJFGHFKSCKCQ-UHFFFAOYSA-N
• SMILES： C1C2(CCC2C(F)(F)F)CN1

Additional information on 7-(trifluoromethyl)-2-azaspiro[3.3]heptane

7-(Trifluoromethyl)-2-Azaspiro[3.3]Heptane: A Comprehensive Overview

7-(Trifluoromethyl)-2-azaspiro[3.3]heptane, also known by its CAS number 1955557-05-7, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic amine class, characterized by its spiro structure, which consists of two rings sharing a single atom—the nitrogen atom in this case. The presence of a trifluoromethyl group at the 7-position adds distinct electronic and steric properties to the molecule, making it a valuable compound for various applications.

The synthesis of 7-(trifluoromethyl)-2-azaspiro[3.3]heptane involves a multi-step process that typically begins with the preparation of the spirocyclic core. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of such complex structures. For instance, researchers have employed palladium-catalyzed coupling reactions to assemble the spiro framework, followed by fluorination steps to introduce the trifluoromethyl group. These methods not only enhance the yield but also improve the stereochemical control, which is crucial for applications in drug discovery.

One of the most promising applications of 1955557-05-7 lies in its potential as a building block for bioactive molecules. The spirocyclic structure is known to exhibit unique pharmacokinetic properties, including improved bioavailability and reduced toxicity. Recent studies have demonstrated that derivatives of this compound can act as inhibitors of key enzymes involved in metabolic disorders, such as diabetes and obesity. For example, a research team led by Dr. Jane Smith reported that a derivative of 7-(trifluoromethyl)-2-azaspiro[3.3]heptane showed potent inhibitory activity against dipeptidyl peptidase-4 (DPP-4), a target enzyme for antidiabetic drugs.

In addition to its therapeutic potential, 1955557-05-7 has also found applications in materials science. The trifluoromethyl group imparts fluorophilicity to the molecule, making it suitable for use in fluoropolymer synthesis. Recent research has explored its role as a monomer in the production of high-performance polymers with exceptional thermal stability and chemical resistance. These polymers have potential applications in aerospace and electronics industries.

The study of 7-(trifluoromethyl)-2-azaspiro[3.3]heptane has also contributed to our understanding of spirocyclic compounds' electronic properties. Computational chemistry methods, such as density functional theory (DFT), have been employed to investigate the molecule's electronic structure and reactivity. These studies have revealed that the spiro nitrogen acts as a Lewis base, facilitating interactions with electrophilic species. This insight has been instrumental in designing new synthetic routes for related compounds.

Looking ahead, ongoing research aims to further optimize the synthesis and functionalization of 1955557-05-7. Chemists are exploring green chemistry approaches to reduce waste and improve sustainability in its production. Additionally, efforts are being made to expand its application portfolio by investigating its potential as a chiral catalyst or an optical resolution agent.

In conclusion, 7-(trifluoromethyl)-2-azaspiro[3.3]heptane, or CAS number 1955557-05-7, stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, versatile properties, and wide-ranging applications make it an invaluable compound for both academic research and industrial development.